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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838 Get Quote

Chlorendic Anhydride: Technical Support &
Safety Center
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of chlorendic anhydride in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is chlorendic anhydride and what are its primary uses?

Chlorendic anhydride is a white crystalline solid.[1] It is a reactive bicyclic anhydride

produced from hexachlorocyclopentadiene and maleic anhydride.[2] In a laboratory setting, its

primary use is for scientific research and development.[3]

Q2: What are the primary hazards associated with chlorendic anhydride?

Chlorendic anhydride presents several health and safety risks. It is classified as a substance

that:

Causes skin and serious eye irritation.[2][4]

May cause respiratory irritation.[4][5]
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Is suspected of causing cancer.[4]

May cause damage to organs through prolonged or repeated exposure.

Can cause an allergic skin reaction.[6]

Reacts with water to form chlorendic acid.[1][6] The International Agency for Research on

Cancer (IARC) has classified the resulting chlorendic acid as possibly carcinogenic to

humans (Group 2B).[6][7]

Q3: What immediate symptoms can result from short-term exposure?

Short-term exposure can lead to irritation of the eyes, skin, and respiratory tract.[1][8]

Symptoms of inhalation include coughing, sore throat, wheezing, and shortness of breath.[1][8]

Skin contact may cause redness and a burning sensation, while eye contact can result in

redness and pain.[1][8]

Q4: What are the risks of long-term or repeated exposure?

Repeated or prolonged contact may lead to skin sensitization or asthma.[1][8] The symptoms of

asthma may be delayed for a few hours after exposure and are often aggravated by physical

exertion.[1][8] Anyone who develops asthma-like symptoms after exposure should avoid all

further contact with the substance.[8]
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Problem Possible Cause(s) Recommended Solution(s)

Clumping or caking of the

powder.

Exposure to ambient moisture,

leading to hydrolysis.

The material has likely reacted

with water to form chlorendic

acid. It is best to dry the

material before use. A

recommended drying protocol

is provided in the

"Experimental Protocols"

section. To prevent this, always

store chlorendic anhydride in a

tightly sealed container,

preferably in a desiccator or

under an inert atmosphere.[9]

Material degrades rapidly after

opening the container.

Repeated exposure to

atmospheric moisture each

time the container is opened.

Aliquot the bulk material into

smaller, single-use containers

under an inert atmosphere

(e.g., in a glovebox). This

minimizes moisture exposure

for the main supply.[9]

Irritation or allergic reaction

despite wearing gloves.

Glove material may not be

sufficiently resistant, or a glove

may have been punctured.

Cease work immediately.

Remove and dispose of the

contaminated gloves and wash

your hands thoroughly with

soap and water.[5] Consult the

Safety Data Sheet (SDS) and

your institution's safety officer

to ensure you are using the

correct type of chemical-

resistant gloves. Always

inspect gloves for damage

before use.

Data Presentation
Physical and Chemical Properties
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Property Value

Appearance White Crystalline Solid[1]

Molecular Formula C₉H₂Cl₆O₃[1]

Molecular Mass 370.8 g/mol [1]

Melting Point 231-235°C[1]

Density 1.73 g/cm³[1]

Solubility in Water Reacts to form chlorendic acid[1][5]

GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Eye Irritation 2 / 2A
H319: Causes serious eye

irritation[4]

Carcinogenicity 1B / 2

H350 / H351: May

cause/Suspected of causing

cancer[3][4][10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][4]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[4]

Aquatic Hazard (Chronic) 3
H412: Harmful to aquatic life

with long lasting effects[4]

Experimental Protocols
Protocol 1: General Handling and Weighing Procedure
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This protocol outlines the standard procedure for safely handling solid chlorendic anhydride
in a laboratory.

Preparation & PPE: Before handling, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). This includes a lab coat, chemical-resistant gloves (consult

glove compatibility charts), and safety goggles.[5][11] A full-face shield may be required for

splash-prone procedures.[11] All handling of the solid should be performed inside a certified

chemical fume hood to control dust.

Engineering Controls: Ensure the chemical fume hood is functioning correctly. Keep the sash

at the lowest possible height while allowing comfortable work.

Handling: Use a scoop or spatula to transfer the chemical.[6] Avoid any actions that could

generate dust, such as pouring quickly from a height. If transferring from a larger drum,

follow specific procedures for opening and resealing containers to prevent moisture

absorption.[6]

Weighing: Tare a suitable, sealed container on the balance. Transfer the desired amount of

chlorendic anhydride to the container inside the fume hood. Seal the container before

removing it from the fume hood to transport it back to the balance for weighing.

Cleanup: After handling, decontaminate the spatula and work surface. Wipe the area with a

damp cloth, being careful not to spread contamination. Dispose of all contaminated materials

(e.g., weigh boats, wipes, gloves) as hazardous waste according to your institution's

guidelines.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after the procedure is

complete and before leaving the laboratory.[1]

Protocol 2: Drying Chlorendic Anhydride Exposed to Moisture

This protocol describes a method for drying chlorendic anhydride that has clumped due to

moisture exposure.[9]

Materials: You will need a vacuum oven, a Schlenk flask or other vacuum-rated container, a

vacuum pump, and a cold trap.
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Preparation: Transfer the clumped chlorendic anhydride into the Schlenk flask inside a

chemical fume hood.

Setup: Connect the flask to a vacuum line that is fitted with a cold trap to protect the pump.

Applying Vacuum: Slowly and carefully apply the vacuum. Watch to ensure that the fine

powder is not pulled into the vacuum line.

Heating: Once a stable vacuum is reached (e.g., <1 mmHg), gently heat the flask in the

vacuum oven. A starting temperature of 40-50°C is recommended to prevent thermal

degradation.[9]

Drying Time: Dry the material under vacuum for several hours (e.g., 4-8 hours), depending

on the quantity of material and the extent of moisture contamination.[9]

Cooling and Storage: Allow the flask to cool completely to room temperature while still under

vacuum. Backfill the flask with an inert gas, such as nitrogen or argon. Immediately transfer

the dried material to a desiccator or store it under an inert atmosphere.[9]
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1. Preparation

2. Material Handling (in Fume Hood)

3. Post-Handling

4. Final Steps

Start: Obtain SOP & SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Chemical Fume Hood
Functionality

Transfer Solid with Spatula

Weigh in Sealed Container

Clean & Decontaminate
Work Area

Store in Tightly Sealed
Container in Dry Area

Dispose of Waste Properly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Experimental workflow for safely handling chlorendic anhydride.
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Caption: Decision tree for responding to a chlorendic anhydride spill.

Safety Protocols: Spills, First Aid, and Disposal
Spill Response

Personal Protection: Do not handle a spill without appropriate PPE, including a particulate

filter respirator adapted to the airborne concentration of the substance.[1]

Small Spills: For small, contained spills, prevent the dispersion of dust.[1] If appropriate,

moisten the material first to prevent it from becoming airborne.[1] Carefully sweep the spilled

substance into a covered, labeled container for disposal.[1]

Large Spills: If the spill is large, involves a threat to personnel, or you are uncertain how to

proceed, evacuate the area immediately.[12] Alert others, close the doors to the lab, and
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contact your institution's emergency services and environmental health and safety office.[12]

Cleanup: After the bulk material is collected, wash the spill area thoroughly with water and

detergent.[5] All materials used for cleanup should be disposed of as hazardous waste.[5]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[5] If

breathing is difficult, provide oxygen.[6] Seek

immediate medical attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water.[5] Get medical attention if irritation or

other symptoms occur.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[5] Seek immediate

medical attention.[5][6]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[1][8] Never give anything by mouth to

an unconscious person.[5][6][7] Seek immediate

medical attention.[5][6]

Storage and Disposal
Storage: Store chlorendic anhydride in a cool, dry, well-ventilated area away from direct

sunlight and sources of ignition.[6] Keep containers tightly closed to prevent moisture

absorption, which causes hydrolysis to chlorendic acid.[6][9] It is incompatible with oxidizing

agents, water/moisture, strong acids, and strong bases.[3][10]

Disposal: Dispose of chlorendic anhydride and any contaminated materials as hazardous

waste.[5] All disposal must be in accordance with local, regional, and national regulations.[4]

[5] Do not allow the substance to enter sewers or surface water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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